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methylpentanoate

Cat. No.: B125341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropyl 2-hydroxy-4-methylpentanoate, also known as isopropyl leucate, is the isopropyl

ester of 2-hydroxy-4-methylpentanoic acid (leucic acid). Leucic acid is a metabolite of the

branched-chain amino acid leucine and has garnered interest for its potential biological

activities, including its role in muscle protein synthesis.[1] While direct research on the

isopropyl ester is limited, its structural relationship to leucic acid and other bioactive esters

suggests its potential as a prodrug or a compound with unique physicochemical properties

beneficial for various applications, including as a pharmaceutical intermediate or a nutritional

supplement.

This technical guide provides a comprehensive review of the available literature on isopropyl
2-hydroxy-4-methylpentanoate, focusing on its synthesis, physicochemical properties, and

potential biological significance.

Physicochemical Properties
Quantitative data for isopropyl 2-hydroxy-4-methylpentanoate and its parent compound, 2-

hydroxy-4-methylpentanoic acid, are summarized below. Data for the ethyl and methyl esters

are also included for comparison.
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Table 1: Physical and Chemical Properties

Property

Isopropyl 2-
hydroxy-4-
methylpentano
ate

2-Hydroxy-4-
methylpentano
ic acid

Ethyl 2-
hydroxy-4-
methylpentano
ate

Methyl 2-
hydroxy-4-
methylpentano
ate

CAS Number 156276-25-4 498-36-2 10348-47-7 40348-72-9

Molecular

Formula
C₉H₁₈O₃ C₆H₁₂O₃ C₈H₁₆O₃ C₇H₁₄O₃

Molecular Weight

( g/mol )
174.24 132.16 160.21 146.18

Density (g/cm³) 0.94 Not Available Not Available 0.951-0.957

Boiling Point (°C) Not Available Not Available 185-186 Not Available

Refractive Index 1.420-1.424 Not Available Not Available 1.425-1.435

Solubility Not Available Not Available
Soluble in

alcohol

Slightly soluble in

water; soluble in

fat[2]

Spectroscopic Data (Predicted)
While experimental spectra for isopropyl 2-hydroxy-4-methylpentanoate are not readily

available in the reviewed literature, the expected NMR chemical shifts can be predicted based

on the analysis of similar compounds, such as isopropyl formate and other α-hydroxy esters.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for Isopropyl 2-hydroxy-4-
methylpentanoate
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Assignment
Predicted ¹H NMR Chemical

Shift (ppm)

Predicted ¹³C NMR Chemical

Shift (ppm)

-CH(OH)- ~4.0-4.2 ~68-72

-CH₂- ~1.5-1.8 ~42-45

-CH(CH₃)₂ (isobutyl) ~1.7-1.9 ~24-26

-CH(CH₃)₂ (isobutyl) ~0.9-1.0 ~21-23

-O-CH(CH₃)₂ (isopropyl) ~4.9-5.1 ~68-70

-O-CH(CH₃)₂ (isopropyl) ~1.2-1.3 ~21-22

C=O - ~170-175

-OH Broad singlet -

Note: These are estimated values and may vary depending on the solvent and other

experimental conditions.

Experimental Protocols
Synthesis of Isopropyl 2-hydroxy-4-methylpentanoate
via Fischer-Speier Esterification
The most common and straightforward method for the synthesis of isopropyl 2-hydroxy-4-
methylpentanoate is the Fischer-Speier esterification of 2-hydroxy-4-methylpentanoic acid

with isopropanol in the presence of an acid catalyst.

Reaction Scheme:
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2-Hydroxy-4-methylpentanoic Acid

Isopropanol

Isopropyl 2-hydroxy-4-methylpentanoate

+

Water

H₂SO₄ (catalyst)
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Start

Combine Leucic Acid and Isopropanol

Add Acid Catalyst (e.g., H₂SO₄)

Heat to Reflux (80-100°C) for 4-10h

Cool and Neutralize with NaHCO₃

Extract with Organic Solvent

Wash Organic Layer

Dry with Na₂SO₄ and Filter

Concentrate under Reduced Pressure

Purify by Vacuum Distillation

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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